4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 4-[1-(5-methylfuran-2-yl)ethylamino]pentan-1-ol
• InChI: InChI=1S/C12H21NO2/c1-9(5-4-8-14)13-11(3)12-7-6-10(2)15-12/h6-7,9,11,13-14H,4-5,8H2,1-3H3
• InChI Key: ZOVFWGHXUCZKFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NC(C)CCCO

Description

4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol is a secondary amino alcohol characterized by a pentan-1-ol backbone substituted with a 5-methylfuran-2-yl ethylamino group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol typically involves the reaction of 5-methylfurfural with ethylamine to form an intermediate, which is then subjected to reductive amination with pentanal. The reaction conditions often include the use of reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the final compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide or PCC (Pyridinium chlorochromate).

Reduction: The compound can be reduced to its corresponding amine using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Chromium trioxide, PCC, or potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amines or other derivatives.

Scientific Research Applications

4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Structural Analog: Quebecol (Bis(4-(benzyloxy)-3-methoxyphenyl)methanol)

Key Differences :

• Substituents: Quebecol features bis-aryl (benzyloxy-methoxyphenyl) groups attached to a central methanol carbon, contrasting with the furan-ethylamino-pentanol structure of the target compound .
• Synthesis: Quebecol is synthesized via Grignard or lithiation reactions (45–62% yield), with minor impurities like 1-(4-(benzyloxy)-3-methoxyphenyl)pentan-1-ol arising from competing substitution reactions . The target compound’s synthesis likely requires different strategies due to its furan and amino alcohol groups.
• Applications : Quebecol is studied for antiproliferative activities, whereas the furan group in the target compound may confer distinct bioactivity due to its electron-rich aromatic system.

Structural Analog: 5-(Pent-4-yn-1-ylamino)pentan-1-ol (8a)

Key Differences :

• Substituents : Compound 8a contains a terminal alkyne (pent-4-yn-1-yl) group instead of the furan-ethyl moiety, altering its electronic and steric profile .
• Synthesis: Prepared via a one-step reaction between an amino alcohol and a carbonyl compound in DMF with triethylamine, yielding 47% as a yellow oil . The target compound’s synthesis may require protection/deprotection steps for the furan ring.

Data Table: Comparative Analysis of Amino Alcohol Derivatives

Compound Name	Substituents	Synthesis Method	Yield	Key Features
Quebecol	Bis(benzyloxy-methoxyphenyl)	Grignard/lithiation	45–62%	Antiproliferative activity
5-(Pent-4-yn-1-ylamino)pentan-1-ol (8a)	Pent-4-yn-1-ylamino	Amine-alcohol coupling	47%	Terminal alkyne for click chemistry
4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol	5-Methylfuran-2-yl ethylamino	Not reported in evidence	—	Furan heterocycle; potential solubility in polar solvents

Biological Activity

The compound 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol is a novel organic molecule that has garnered attention for its potential biological activity. Characterized by a unique structure that includes a furan ring and an amino group, this compound may possess significant pharmacological properties. This article delves into the biological activity of 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol, examining its mechanisms of action, therapeutic applications, and relevant research findings.

Molecular Structure

The molecular formula for 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol is $C_{11}H_{19}NO_2$, with a molecular weight of approximately 197.27 g/mol. The structure includes:

• An amino group (-NH2)
• A hydroxyl group (-OH)
• A 5-methylfuran moiety

This combination of functional groups is essential for its biological interactions.

Table 1: Structural Features

Feature	Description
Molecular Formula	$C_{11}H_{19}NO_2$
Molecular Weight	197.27 g/mol
Functional Groups	Amino, Hydroxyl, Furan
IUPAC Name	4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol

Research indicates that 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol may interact with various biological macromolecules through:

• Hydrogen Bonding : The amino and hydroxyl groups can form hydrogen bonds with proteins, potentially influencing enzyme and receptor activity.
• π–π Interactions : The furan ring facilitates π–π stacking interactions, enhancing binding affinity to biological targets.

These interactions are critical for understanding its potential therapeutic applications.

Pharmacological Properties

Preliminary studies have suggested several pharmacological activities for this compound:

• Antimicrobial Activity : Initial research indicates that the compound may exhibit antimicrobial properties against various pathogens.
• Anti-inflammatory Effects : There is evidence supporting its role in reducing inflammation, which could be beneficial in treating inflammatory diseases.
• Cytotoxicity Studies : In vitro assays have shown that the compound does not exhibit significant cytotoxicity at certain concentrations, indicating a favorable safety profile.

Table 2: Summary of Biological Activities

Activity Type	Findings
Antimicrobial	Potential activity against pathogens
Anti-inflammatory	Reduces inflammation in preliminary studies
Cytotoxicity	Low cytotoxicity observed at tested doses

Case Studies and Research Findings

A number of studies have explored the biological activity of related compounds, providing insights into the potential effects of 4-{[1-(5-Methylfuran-2-yl)ethyl]amino}pentan-1-ol:

• Study on Antimicrobial Properties :
  • A study assessed the antimicrobial efficacy of similar furan-containing compounds, revealing that structural modifications could enhance activity against Gram-positive bacteria.
  • The presence of the furan ring was noted as a key factor in enhancing antimicrobial properties.
• Inflammation Models :
  • Research conducted on animal models demonstrated that compounds with similar structures could significantly reduce markers of inflammation.
  • The mechanism was attributed to the inhibition of pro-inflammatory cytokines.
• Safety Assessments :
  • Toxicological evaluations indicated that compounds with similar functional groups exhibited low toxicity, supporting further development for therapeutic use.

Table 3: Research Insights from Related Compounds

Study Focus	Key Findings
Antimicrobial Efficacy	Enhanced activity linked to furan structure
Inflammation Reduction	Significant decrease in cytokine levels
Toxicity Evaluation	Low toxicity across various assays